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Compound of Interest

Compound Name: Erythrocentauric acid

Cat. No.: B564403 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Information regarding the specific use of Erythrocentauric acid as a chemical

reference standard is limited in publicly available scientific literature. The following application

notes and protocols are provided as a general guideline for the use of a chemical reference

standard in analytical testing. These protocols should be adapted and validated by the end-

user for their specific application.

Introduction to Erythrocentauric Acid
Erythrocentauric acid, with the IUPAC name 1-oxo-3,4-dihydroisochromene-5-carboxylic

acid, is a natural compound that has been isolated from sources such as the roots of Gentiana

macrophylla.[1][2] Its chemical properties are summarized in the table below. As a purified

chemical substance, it can serve as a reference standard for the qualitative identification and

quantitative determination of this compound in various samples, including herbal extracts and

pharmaceutical preparations.

Table 1: Chemical and Physical Properties of Erythrocentauric Acid[3]
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Property Value

Molecular Formula C₁₀H₈O₄

Molecular Weight 192.17 g/mol

IUPAC Name 1-oxo-3,4-dihydroisochromene-5-carboxylic acid

CAS Number 90921-13-4

Appearance White to off-white solid (typical)

Purity (Typical) >98% (as specified by supplier)

Solubility Soluble in methanol, ethanol, DMSO

Application: Quantitative Analysis by High-
Performance Liquid Chromatography (HPLC)
Objective: To provide a general method for the quantitative determination of Erythrocentauric
acid in a sample matrix using Reverse-Phase High-Performance Liquid Chromatography (RP-

HPLC) with UV detection.

Principle
This method separates Erythrocentauric acid from other components in a sample based on

its polarity. The compound is eluted from a nonpolar stationary phase (e.g., C18) with a polar

mobile phase. The concentration of the analyte is determined by comparing the peak area of

the sample to that of a known concentration of the Erythrocentauric acid reference standard.

Experimental Protocol: General RP-HPLC Method
Note: This is a generic protocol and must be optimized for the specific sample matrix and

instrumentation.

2.2.1. Materials and Reagents

Erythrocentauric acid reference standard (purity ≥98%)

HPLC-grade acetonitrile
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HPLC-grade methanol

Purified water (18.2 MΩ·cm)

Formic acid or trifluoroacetic acid (for mobile phase modification)

Sample containing Erythrocentauric acid

2.2.2. Equipment

High-Performance Liquid Chromatography (HPLC) system with a UV detector

C18 analytical column (e.g., 4.6 x 250 mm, 5 µm particle size)

Analytical balance

Volumetric flasks and pipettes

Syringe filters (0.45 µm)

2.2.3. Preparation of Standard Solutions

Primary Stock Solution (e.g., 1 mg/mL): Accurately weigh approximately 10 mg of

Erythrocentauric acid reference standard and dissolve it in 10 mL of methanol in a

volumetric flask.

Working Standard Solutions: Prepare a series of calibration standards by diluting the primary

stock solution with the mobile phase to achieve concentrations in the expected range of the

samples (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

2.2.4. Preparation of Sample Solutions

Accurately weigh a known amount of the sample.

Extract the sample with a suitable solvent (e.g., methanol) using an appropriate method such

as sonication or vortexing.

Centrifuge the extract to pellet any insoluble material.
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Filter the supernatant through a 0.45 µm syringe filter prior to injection.

Dilute the filtered extract with the mobile phase if necessary to bring the concentration of

Erythrocentauric acid within the calibration range.

2.2.5. Chromatographic Conditions (Example)

Mobile Phase: A gradient of (A) 0.1% formic acid in water and (B) 0.1% formic acid in

acetonitrile.

Gradient Program: Start with 10% B, increase to 90% B over 20 minutes, hold for 5 minutes,

then return to initial conditions and equilibrate for 5 minutes.

Flow Rate: 1.0 mL/min

Column Temperature: 30 °C

Detection Wavelength: To be determined by UV-Vis spectral scan of Erythrocentauric acid
(a wavelength of maximum absorbance should be chosen).

Injection Volume: 10 µL

2.2.6. Data Analysis

Generate a calibration curve by plotting the peak area of the Erythrocentauric acid
standards against their known concentrations.

Perform a linear regression analysis to obtain the equation of the line (y = mx + c) and the

correlation coefficient (R²). An R² value > 0.99 is generally considered acceptable.

Quantify the amount of Erythrocentauric acid in the sample by applying the peak area of

the sample to the calibration curve equation.

Illustrative Quantitative Data
Table 2: Example Calibration Data for Erythrocentauric Acid
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Concentration (µg/mL) Peak Area (arbitrary units)

1 50,000

5 255,000

10 510,000

25 1,275,000

50 2,550,000

100 5,100,000

Linear Regression:

Equation: y = 51000x - 1000

R²: 0.9998

Mandatory Visualizations
Experimental Workflow
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Caption: General workflow for quantitative analysis using a reference standard.

Hypothetical Signaling Pathway
Disclaimer: There is currently no specific information available in the searched literature linking

Erythrocentauric acid to a particular signaling pathway. The following diagram is a generic

representation of a hypothetical signaling pathway for illustrative purposes only.
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Caption: A hypothetical signaling pathway illustrating potential interactions.

Stability and Storage
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Reference standards of Erythrocentauric acid should be stored in a cool, dry, and dark place.

It is recommended to store the solid material at -20°C for long-term stability. Solutions should

be prepared fresh daily. If storage of solutions is necessary, they should be stored at 2-8°C for

a short period, and their stability should be verified.

Safety Precautions
Standard laboratory safety practices should be followed when handling Erythrocentauric acid.

This includes wearing appropriate personal protective equipment (PPE) such as gloves, safety

glasses, and a lab coat. For detailed safety information, refer to the Material Safety Data Sheet

(MSDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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